Cas no 14758-27-1 (1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole)

• Product Name: 1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole
• CAS No: 14758-27-1
• MF: C₁₂H₆N₆O₆
• MW: 330.212641239166
• CID: 2918802
• Update Time: 2023-08-10

1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dinitrophenyl)-6-nitro-1H-benzotriazole

• Inchi： 1S/C12H6N6O6/c19-16(20)7-1-3-9-11(5-7)15(14-13-9)10-4-2-8(17(21)22)6-12(10)18(23)24/h1-6H
• InChI Key： JSZJKZNHGKEYAH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1C2C=C(C=CC=2N=N1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 530
• XLogP3: 2.3
• Topological Polar Surface Area: 168